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Compound of Interest

Compound Name: Acetoxyisovalerylalkannin

Cat. No.: B15149880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary
β-Acetoxyisovalerylalkannin, also known as Beta-Acetoxyisovalerylshikonin, is a naturally

occurring naphthoquinone derivative isolated from the roots of plants belonging to the

Boraginaceae family, most notably Arnebia euchroma.[1] This compound is a member of the

shikonin family, which is renowned for a wide array of pharmacological activities, including anti-

inflammatory, antimicrobial, and wound-healing properties. β-Acetoxyisovalerylalkannin, as a

specific ester of alkannin, contributes to the overall therapeutic effects of extracts derived from

these plants. Its chemical structure and properties are detailed in the table below.
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Property Value Reference

CAS Number 69091-17-4 [1][2][3][4][5][6][7]

Synonyms

Beta-

Acetoxyisovalerylshikonin,

(1S)-1-(5,8-dihydroxy-1,4-

dioxo-1,4-dihydronaphthalen-

2-yl)-4-methylpent-3-en-1-yl 3-

(acetyloxy)-3-methylbutanoate

[1][6]

Molecular Formula C23H26O8 [1][2][3][4][5][7]

Molecular Weight 430.45 g/mol [1][2][4]

Appearance Red powder or oil [2][3][6]

Purity Typically ≥ 98% [3][5][6]

Solubility
Soluble in DMSO (50 mg/mL

with sonication)
[1]

Storage
Store at -20°C, protected from

light
[1]

Biological Activity and Mechanism of Action
β-Acetoxyisovalerylalkannin has demonstrated significant potential in the modulation of key

signaling pathways involved in inflammation and tissue repair. Its primary mechanisms of action

revolve around the regulation of the TGF-β/Smad3 and MAPK/STAT3 signaling cascades.

Wound Healing via TGF-β/Smad3 Pathway Activation
β-Acetoxyisovalerylalkannin has been shown to promote the healing of pressure-induced

venous ulcers. This therapeutic effect is attributed to its ability to activate the Transforming

Growth Factor-β (TGF-β)/Smad3 signaling pathway. Activation of this pathway is crucial for

various stages of wound healing, including cell proliferation, migration, and extracellular matrix

deposition.

TGF-β/Smad3 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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